2-Ethynylpiperazine

• Molecular Formula: C6H10N2
• Molecular Weight: 110.16 g/mol
• IUPAC Name: 2-ethynylpiperazine
• InChI: InChI=1S/C6H10N2/c1-2-6-5-7-3-4-8-6/h1,6-8H,3-5H2
• InChI Key: PSFLRGZLUKYRBI-UHFFFAOYSA-N
• Canonical SMILES: C#CC1CNCCN1

Description

2-Ethynylpiperazine is a piperazine derivative featuring an ethynyl group (–C≡CH) at the 2-position of the piperazine ring. Piperazines are six-membered heterocyclic rings containing two nitrogen atoms, widely utilized in medicinal chemistry due to their ability to modulate solubility, bioavailability, and receptor interactions . The ethynyl group enhances electrophilicity, enabling participation in click chemistry or cross-coupling reactions, which are pivotal in drug discovery and material science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Piperazines

1-[2-(2-Hydroxyethoxy)ethyl]piperazine

• Structure : Features a hydroxyethoxyethyl side chain.
• Applications : Used in polymer chemistry and as a ligand in coordination complexes. Its polar side chain enhances water solubility, contrasting with the hydrophobic ethynyl group in 2-Ethynylpiperazine .

(2R)-2-Ethylpiperazine

• Structure : Ethyl group at the 2-position.

Arylpiperazine Derivatives (Compounds 5–26)

• Synthesis : Achieved via nucleophilic substitution of tosylated intermediates with arylpiperazines (yields: 40–90%) .
• Reactivity : Aryl groups enable π-π stacking interactions in drug-receptor binding, whereas the ethynyl group in 2-Ethynylpiperazine may facilitate covalent bonding or metal-catalyzed reactions.

Compound	Substituent	Key Reactivity/Applications	Synthesis Yield	Reference
2-Ethynylpiperazine	–C≡CH	Click chemistry, covalent inhibitors	N/A	Inferred
1-[2-(2-HEE)piperazine]	–OCH₂CH₂OH	Solubility enhancement, polymers	100% purity
(2R)-2-Ethylpiperazine	–CH₂CH₃	Chiral intermediates	Not specified
Arylpiperazines 5–26	Aryl groups	Serotonin receptor modulation	40–90%

Diketopiperazines and Epipolythiodiketopiperazines

Epipolythiodiketopiperazines (e.g., Chaetocin A)

• Structure : Contain a diketopiperazine core with sulfide bridges.
• Biological Activity : Exhibit potent antifungal and anticancer properties via redox cycling and DNA intercalation .
• Synthesis : Requires chemo- and stereoselective sulfidation, a complexity absent in 2-Ethynylpiperazine synthesis .

Comparison

• Stability : The ethynyl group in 2-Ethynylpiperazine may confer oxidative instability compared to sulfide-bridged diketopiperazines.
• Targets : Diketopiperazines often target epigenetic enzymes (e.g., histone methyltransferases), while 2-Ethynylpiperazine’s applications remain speculative without direct data.

Bitopic Arylpiperazines

• Design : Combine orthosteric and allosteric binding motifs for G protein-coupled receptors (GPCRs) .
• Pharmacology: Enhanced selectivity for dopamine and serotonin receptors compared to monofunctional analogs.
• Divergence : 2-Ethynylpiperazine’s ethynyl group could enable bitopic ligand design via conjugation to allosteric modulators, though this remains unexplored .

Key Research Findings and Data Gaps

• Synthetic Feasibility : Analogous piperazine syntheses (e.g., tosylation and nucleophilic substitution) suggest viable routes for 2-Ethynylpiperazine, but optimization for the ethynyl group’s steric and electronic effects is needed .
• Biological Potential: Arylpiperazines show serotonin receptor affinity, while MT-45 (a diphenylethyl-piperazine) exhibits analgesic activity . 2-Ethynylpiperazine’s ethynyl group may target enzymes like aldehyde dehydrogenases or kinases via covalent inhibition.
• Safety Profile : Piperazines generally exhibit low acute toxicity, but the ethynyl group’s reactivity warrants dedicated toxicological studies .